1-methyl-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)-3-phenyl-1H-pyrazole-5-carboxamide

• IUPAC Name: 2-methyl-N-(3-oxo-5,6,7,8-tetrahydro-2H-cinnolin-6-yl)-5-phenylpyrazole-3-carboxamide
• InChI: InChI=1S/C19H19N5O2/c1-24-17(11-16(23-24)12-5-3-2-4-6-12)19(26)20-14-7-8-15-13(9-14)10-18(25)22-21-15/h2-6,10-11,14H,7-9H2,1H3,(H,20,26)(H,22,25)
• InChI Key: OJKNPUDWYJIBTM-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=CC=C2)C(=O)NC3CCC4=NNC(=O)C=C4C3
• Molecular Formula: C19H19N5O2
• Molecular Weight: 349.4 g/mol

Description

1-methyl-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)-3-phenyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C19H19N5O2 and its molecular weight is 349.394. The purity is usually 95%.
BenchChem offers high-quality 1-methyl-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)-3-phenyl-1H-pyrazole-5-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-methyl-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)-3-phenyl-1H-pyrazole-5-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Power Electronics and SMPS (Switched-Mode Power Supplies)

The compound F6523-4050 is part of the STR-F6600 series, specifically designed for off-line quasi-resonant flyback converters. These converters are commonly used in power supplies for electronic devices. Key features include:

• .

Fluorescence Aptasensors for Food Safety

Researchers have explored the use of F6523-4050 derivatives in developing fluorescence aptasensors. These sensors can detect specific pathogens in foodstuffs. For instance, an aptasensor based on a similar compound showed excellent potential for identifying Salmonella Typhimurium in artificially contaminated milk. .